Cas no 16964-45-7 (3-Tridecanone, 7-methyl-13-phenyl-)

• Product Name: 3-Tridecanone, 7-methyl-13-phenyl-
• CAS No: 16964-45-7
• MF: C₂₀H₃₂O
• MW: 288.467486381531
• CID: 182542
• Update Time: 2023-08-03

3-Tridecanone, 7-methyl-13-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Tridecanone,7-methyl-13-phenyl- (8CI,9CI)
• Hydroasperyellone
• IQWGFVAPJJZOAV-UHFFFAOYSA-N
• 3-Tridecanone, 7-methyl-13-phenyl-

• Inchi： 1S/C20H32O/c1-3-20(21)17-11-13-18(2)12-7-4-5-8-14-19-15-9-6-10-16-19/h6,9-10,15-16,18H,3-5,7-8,11-14,17H2,1-2H3
• InChI Key： IQWGFVAPJJZOAV-UHFFFAOYSA-N
• SMILES： O=C(CC)CCCC(C)CCCCCCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 253
• Topological Polar Surface Area: 17.1